Cas no 60454-81-1 (spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside)

spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside structure
60454-81-1 structure
Product Name:spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside
CAS No:60454-81-1
MF:C56H90O26
MW:1179.2982211113
CID:1623342
PubChem ID:3042758
Update Time:2025-04-21

spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside Chemical and Physical Properties

Names and Identifiers

    • spirost-5-en-3-yl 6-deoxyhexopyranosyl-(1->4)hexopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside
    • [(25R)-Spirost-5-en-3β-yl]4-O-[2-O-[4-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]-3-O-β-D-xylopyranosyl-β-D-glucopyranosyl]-β-D-galactopyranoside
    • BRN 1339720
    • 60454-81-1
    • beta-D-Galactopyranoside, (3-beta,25R)-spirost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-xylopyranosyl-(1-3))-O-beta-D-glucopyranosyl-(1-4)-
    • Funkioside G
    • Inchi: 1S/C56H90O26/c1-21-8-13-56(72-19-21)22(2)34-30(82-56)15-28-26-7-6-24-14-25(9-11-54(24,4)27(26)10-12-55(28,34)5)74-51-43(69)39(65)46(33(18-59)76-51)79-53-48(47(37(63)31(16-57)75-53)80-49-41(67)36(62)29(60)20-71-49)81-52-44(70)40(66)45(32(17-58)77-52)78-50-42(68)38(64)35(61)23(3)73-50/h6,21-23,25-53,57-70H,7-20H2,1-5H3
    • InChI Key: UUVCMSBFUMKDCX-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)OC1C(C(C(CO1)O)O)O)OC1C(C(C(C(CO)O1)OC1C(C(C(C(C)O1)O)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 1178.57203297g/mol
  • Monoisotopic Mass: 1178.57203297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 26
  • Heavy Atom Count: 82
  • Rotatable Bond Count: 13
  • Complexity: 2200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 35
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 394Ų
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